1-Ethoxy-3-(4-pyrimidin-2-ylpiperazin-1-yl)propan-2-ol

• IUPAC Name: 1-ethoxy-3-(4-pyrimidin-2-ylpiperazin-1-yl)propan-2-ol
• InChI: InChI=1S/C13H22N4O2/c1-2-19-11-12(18)10-16-6-8-17(9-7-16)13-14-4-3-5-15-13/h3-5,12,18H,2,6-11H2,1H3
• InChI Key: OPIRLOLHCIMAAH-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(CN1CCN(CC1)C2=NC=CC=N2)O
• Molecular Formula: C13H22N4O2
• Molecular Weight: 266.34 g/mol

Description

1-Ethoxy-3-(4-pyrimidin-2-ylpiperazin-1-yl)propan-2-ol is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. This compound is commonly referred to as EPPP and is a member of the piperazine family of compounds. EPPP has been shown to have various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

EPPP is believed to exert its therapeutic effects by acting on various neurotransmitter systems in the brain. Specifically, EPPP has been shown to interact with dopamine, serotonin, and adrenergic receptors. By modulating the activity of these neurotransmitter systems, EPPP may be able to alleviate symptoms of various psychiatric and neurological disorders.
Biochemical and Physiological Effects:
EPPP has been shown to have various biochemical and physiological effects. In addition to its interactions with neurotransmitter systems, EPPP has been shown to modulate the activity of various enzymes and ion channels in the body. Specifically, EPPP has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. EPPP has also been shown to modulate the activity of ion channels involved in pain perception and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using EPPP in laboratory experiments is that it has been well-studied and its mechanism of action is relatively well-understood. Additionally, EPPP is relatively easy to synthesize and can be obtained in relatively large quantities. However, one limitation of using EPPP in laboratory experiments is that its effects may be difficult to interpret due to its interactions with multiple neurotransmitter systems and enzymes.

Future Directions

There are many potential future directions for research on EPPP. One area of interest is the development of EPPP analogues that may have improved therapeutic properties. Additionally, further investigation is needed to fully understand the mechanisms by which EPPP exerts its effects on neurotransmitter systems and enzymes. Finally, clinical trials are needed to determine the safety and efficacy of EPPP as a therapeutic agent for various psychiatric and neurological disorders.

Synthesis Methods

The synthesis of EPPP involves the reaction of 1-ethoxy-3-(4-pyrimidin-2-ylpiperazin-1-yl)propan-2-one with sodium borohydride in the presence of an acid catalyst. This reaction results in the reduction of the ketone group to an alcohol, producing EPPP.

Scientific Research Applications

EPPP has been investigated for its potential as a therapeutic agent in various scientific research studies. One study found that EPPP has antipsychotic effects and may be a useful treatment for schizophrenia. Another study showed that EPPP has anxiolytic effects and may be helpful in treating anxiety disorders. Additionally, EPPP has been shown to have anti-inflammatory and analgesic effects, making it a potential treatment for pain and inflammation.